N~3~-(4-fluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide

• IUPAC Name: 3-N-(4-fluorophenyl)-1-N,1-N-dimethylpiperidine-1,3-dicarboxamide
• InChI: InChI=1S/C15H20FN3O2/c1-18(2)15(21)19-9-3-4-11(10-19)14(20)17-13-7-5-12(16)6-8-13/h5-8,11H,3-4,9-10H2,1-2H3,(H,17,20)
• InChI Key: FSGKELVGIPCGQN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCCC(C1)C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C15H20FN3O2
• Molecular Weight: 293.34 g/mol

Description

N~3~-(4-fluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide (referred to as "compound X" in This compound has shown promise in various areas of research, including neuroscience and pharmacology.

Mechanism of Action

The mechanism of action of compound X is not fully understood, but it is believed to work by inhibiting the reuptake of dopamine in the brain. This leads to an increase in the concentration of dopamine in the brain, which is associated with feelings of pleasure and reward.
Biochemical and Physiological Effects
Compound X has been shown to have a number of biochemical and physiological effects. In animal models, it has been shown to increase locomotor activity and induce hyperactivity. It has also been shown to have analgesic effects, as mentioned previously.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is that it has been shown to have a high potency, meaning that small amounts of the compound can produce significant effects. However, one limitation is that the mechanism of action of the compound is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on compound X. One area of research is to further investigate its potential use as a pain reliever. Another area of research is to investigate its potential use in the treatment of addiction, as it has been shown to have an effect on the brain's reward system. Additionally, more research is needed to fully understand the mechanism of action of the compound and its effects on the brain and body.

Synthesis Methods

Compound X is synthesized through a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 4-fluoroaniline with ethyl acetoacetate to form 4-fluoro-α-(ethoxycarbonyl)acetanilide. This compound is then reacted with sodium hydride and N,N-dimethylformamide to form 4-fluoro-α-(N,N-dimethylamino)acetanilide. The final step involves the reaction of this compound with succinic anhydride to form compound X.

Scientific Research Applications

Compound X has been studied for its potential use in various areas of scientific research. One area of research is neuroscience, where compound X has been shown to have an effect on the brain's reward system. Specifically, it has been shown to increase the release of dopamine in the brain, which is associated with feelings of pleasure and reward.
Another area of research is pharmacology, where compound X has been studied for its potential use as a pain reliever. It has been shown to have analgesic effects in animal models, suggesting that it may be useful for the treatment of pain in humans.